Cas no 139441-88-6 (2-Propyne-1-sulfonic acid, 3-hydroxy-)

• Product Name: 2-Propyne-1-sulfonic acid, 3-hydroxy-
• CAS No: 139441-88-6
• MF: C₃H₄O₄S
• MW: 136.126460075378
• CID: 3725367
• Update Time: 2025-04-18

2-Propyne-1-sulfonic acid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propyne-1-sulfonic acid, 3-hydroxy-

• Inchi： 1S/C3H4O4S/c4-2-1-3-8(5,6)7/h4H,3H2,(H,5,6,7)
• InChI Key： CRVYANGRNBWKFY-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)C#CO

Experimental Properties

• Density: 1.758±0.06 g/cm3(Predicted)
• pka: -0.20±0.50(Predicted)